Cas no 130332-59-1 (4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione)
130332-59-1 structure
Product Name:4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione
CAS No:130332-59-1
MF:C10H16N4O3
MW:240.259041786194
CID:102683
PubChem ID:4116255
Update Time:2025-04-18
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylpropyl)-2,4-dioxo-5-pyrimidinyl]-
- 4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione
- N-[6-Amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylpropyl)-2,4-dioxo-5-pyrimidinyl]- formamide
- N-[6-amino-3-methyl-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl]formamide
- 130332-59-1
- J-005794
- N-[4-amino-1-methyl-3-(2-methylpropyl)-2,6-dioxopyrimidin-5-yl]formamide
- FT-0661823
- DTXSID00399486
- AKOS030254278
- DB-295166
- N-(6-Amino-1-isobutyl-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)formamide
-
- Inchi: 1S/C10H16N4O3/c1-6(2)4-14-8(11)7(12-5-15)9(16)13(3)10(14)17/h5-6H,4,11H2,1-3H3,(H,12,15)
- InChI Key: LMOKKAVXMYWEOD-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C(=C(N)N1CC(C)C)NC=O)=O
Computed Properties
- Exact Mass: 240.12238
- Monoisotopic Mass: 240.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 95.7A^2
Experimental Properties
- Density: 1.29
- Melting Point: 268-269°C
- Boiling Point: 374.9°C at 760 mmHg
- Flash Point: 180.5°C
- Refractive Index: 1.577
- PSA: 95.74
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A609650-100mg |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione |
130332-59-1 | 100mg |
$ 127.00 | 2023-09-08 | ||
| TRC | A609650-500mg |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione |
130332-59-1 | 500mg |
$ 224.00 | 2023-09-08 | ||
| TRC | A609650-1g |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione |
130332-59-1 | 1g |
$ 316.00 | 2023-09-08 | ||
| TRC | A609650-2g |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione |
130332-59-1 | 2g |
$ 603.00 | 2023-04-19 | ||
| TRC | A609650-1000mg |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione |
130332-59-1 | 1g |
$ 316.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-209935-100mg |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione, |
130332-59-1 | 100mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-209935-100 mg |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione, |
130332-59-1 | 100MG |
¥3,234.00 | 2023-07-11 |
4-Amino-5-formylamino-3-isobutyl-1-methylpyrimidine-2,6-dione Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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